Cas no 56620-20-3 (Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester)
56620-20-3 structure
Product Name:Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester
CAS No:56620-20-3
MF:C13H10N2O7S
MW:338.292702198029
CID:348334
PubChem ID:71444613
Update Time:2025-04-19
Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester
- (2,6-dinitrophenyl) phenylmethanesulfonate
- 56620-20-3
- DTXSID00853376
- 2,6-Dinitrophenyl phenylmethanesulfonate
-
- Inchi: 1S/C13H10N2O7S/c16-14(17)11-7-4-8-12(15(18)19)13(11)22-23(20,21)9-10-5-2-1-3-6-10/h1-8H,9H2
- InChI Key: PDTVWFWYDVANGE-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)(=O)(=O)OC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 338.0209
- Monoisotopic Mass: 338.02087184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 143Ų
Experimental Properties
- PSA: 129.65
Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
56620-20-3 (Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester) Related Products
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